2-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-5-phenacyloxypyran-4-one

• IUPAC Name: 2-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-5-phenacyloxypyran-4-one
• InChI: InChI=1S/C24H23FN2O4/c25-19-6-8-20(9-7-19)27-12-10-26(11-13-27)15-21-14-22(28)24(17-30-21)31-16-23(29)18-4-2-1-3-5-18/h1-9,14,17H,10-13,15-16H2
• InChI Key: FFQNKXZSNAMGLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)C(=CO2)OCC(=O)C3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C24H23FN2O4
• Molecular Weight: 422.4 g/mol

Description

2-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-5-phenacyloxypyran-4-one, also known as FPPO, is a pyranone derivative that has gained significant attention in the scientific community for its potential use in various research applications. This compound has been synthesized using different methods and has shown promising results in several studies.

Scientific Research Applications

Inhibitors of Human Equilibrative Nucleoside Transporters

. . This could be potentially useful in developing new drugs for cancer treatment.

Neuropharmacological Applications

.

Antibacterial Activity

. This suggests potential use in the development of new antibiotics.

Modulation of Pharmacokinetic Properties

. The compound could be used to enhance the effectiveness of other drugs.

Antifungal and Antiparasitic Drugs

. The compound could be potentially used in the development of these types of drugs.

Psychoactive Substances

. While this is not a therapeutic application, it is an area of research for understanding the effects and potential dangers of these substances.

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . The compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . It reduces the maximum rate (Vmax) of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it acts as a non-competitive inhibitor .

Biochemical Pathways

The compound affects the nucleoside transport pathways, specifically the uridine uptake process . By inhibiting ENTs, it disrupts the normal function of these transporters, which can have downstream effects on nucleotide synthesis and adenosine regulation .

Pharmacokinetics

It’s worth noting that the piperazine moiety, a common structural motif in this compound, is known to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

The molecular effect of the compound’s action is the reduction of uridine uptake in ENT1 and ENT2 . This can lead to cellular effects such as disruption of nucleotide synthesis and regulation of adenosine function .